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Compound of Interest

Compound Name: 6-(Fmoc-amino)-1-hexanol

Cat. No.: B162905 Get Quote

Essential Safety and Handling Guide for 6-
(Fmoc-amino)-1-hexanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-(Fmoc-amino)-1-hexanol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure personal safety and

maintain a secure working environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure safety when handling 6-
(Fmoc-amino)-1-hexanol. The following table summarizes the required equipment.
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Protection Type Specification Standard Compliance

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields. A

face shield may be required for

larger quantities or when there

is a significant splash hazard.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

other protective clothing is

required to prevent skin

contact.[1][2]

Consult glove manufacturer's

compatibility charts.

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) is recommended if dust

is generated or when working

in poorly ventilated areas.[1][3]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Operational Plan: From Receipt to Disposal
Follow these step-by-step procedures for the safe handling of 6-(Fmoc-amino)-1-hexanol.

1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep it away from incompatible materials such as strong oxidizing agents and acids.[1]

2. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Avoid direct contact with skin, eyes, and clothing.[2]
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Prevent the inhalation of dust or fumes.[1]

Wash hands thoroughly with soap and water after handling the compound.[1]

3. Spill Response:

In the event of a spill, evacuate the immediate area.

Wear the appropriate PPE as outlined above.

For small spills, use appropriate tools to carefully sweep or vacuum the material and place it

into a designated, labeled waste container.

For large spills, a self-contained breathing apparatus may be necessary.[4]

Disposal Plan
Proper disposal of 6-(Fmoc-amino)-1-hexanol and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material should be treated as hazardous waste.

Collection:

Solid Waste: Collect unused or waste 6-(Fmoc-amino)-1-hexanol and any contaminated

disposable materials (e.g., gloves, wipes) in a designated, clearly labeled, and sealed

container for solid hazardous waste.[5]

Liquid Waste: If the compound is dissolved in a solvent, collect it in a labeled container for

hazardous liquid waste.

Disposal:

Do not dispose of this chemical down the drain or in regular trash.[5]

All waste must be disposed of through a licensed hazardous waste disposal company,

following all federal, state, and local regulations.[5]
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Handling Workflow
The following diagram illustrates the key steps for safely handling 6-(Fmoc-amino)-1-hexanol
from receipt to disposal.
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Caption: Workflow for handling 6-(Fmoc-amino)-1-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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